Cas no 1690844-96-2 (5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid)

• Product Name: 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid
• CAS No: 1690844-96-2
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5275520
• PubChem ID: 165750168
• Update Time: 2025-06-12

5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1690844-96-2
• 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid
• EN300-685283

• Inchi： 1S/C10H10N4O2/c1-6-5-12-8(13-7(6)10(15)16)9-11-3-4-14(9)2/h3-5H,1-2H3,(H,15,16)
• InChI Key： ZGJKXWBHARSDLB-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C=NC(C2=NC=CN2C)=N1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.9Ų

Additional information on 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid

5-Methyl-2-(1-Methyl-1H-Imidazol-2-yl)Pyrimidine-4-Carboxylic Acid: A Comprehensive Overview (CAS No. 1690844-96-2)

5-Methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid (CAS No. 1690844-96-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid consists of a pyrimidine core with a methyl group at the 5-position and a substituted imidazole moiety at the 2-position. The carboxylic acid functional group at the 4-position further enhances its chemical reactivity and biological activity. This combination of functional groups provides a robust platform for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid in the modulation of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In the context of cancer research, 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be a valuable lead for the development of new cancer therapeutics.

Beyond its direct biological activities, 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid has also been explored as a building block for the synthesis of more complex molecules. Its structural versatility allows for the introduction of various functional groups, which can be tailored to enhance specific biological properties or improve pharmacokinetic profiles. This makes it an attractive candidate for drug discovery and development programs.

The synthesis of 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation of 5-methyluracil with 1-methylimidazole followed by carboxylation reactions. These synthetic methods provide a reliable and scalable pathway for producing this compound on both laboratory and industrial scales.

In addition to its therapeutic potential, 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid has also been investigated for its use as a probe molecule in biochemical assays. Its unique structural features make it suitable for labeling and tracking specific biomolecules, which can aid in understanding complex biological processes at the molecular level.

The safety profile of 5-methyl-2-(1-methyl-1H-imidazol-2-yl)pyrimidine-4-carboxylic acid is another important aspect that has been studied extensively. Preclinical toxicity studies have shown that this compound exhibits low toxicity and good safety margins, making it suitable for further clinical evaluation. These findings are crucial for advancing its development as a potential therapeutic agent.

In conclusion, 5-methyl-2-(1-methyl-1H-imidazol-2-y l)pyrimidine -4-carboxylic acid strong > (CAS No . 1690844 -96 -2 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its potent biological activities , make it an attractive candidate for further investigation and development . As research continues to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents . p >